Cas no 1220993-95-2 (4-(5-fluoro-2-hydroxyphenyl)but-3-en-2-one)
4-(5-fluoro-2-hydroxyphenyl)but-3-en-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(5-fluoro-2-hydroxyphenyl)but-3-en-2-one
- SCHEMBL1404883
- EN300-1840012
- 1220993-95-2
-
- Inchi: 1S/C10H9FO2/c1-7(12)2-3-8-6-9(11)4-5-10(8)13/h2-6,13H,1H3/b3-2+
- InChI Key: OBEHWZLRUZLORX-NSCUHMNNSA-N
- SMILES: FC1C=CC(=C(/C=C/C(C)=O)C=1)O
Computed Properties
- Exact Mass: 180.05865769g/mol
- Monoisotopic Mass: 180.05865769g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 37.3Ų
4-(5-fluoro-2-hydroxyphenyl)but-3-en-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1840012-1g |
4-(5-fluoro-2-hydroxyphenyl)but-3-en-2-one |
1220993-95-2 | 1g |
$1070.0 | 2023-09-19 | ||
| Enamine | EN300-1840012-5g |
4-(5-fluoro-2-hydroxyphenyl)but-3-en-2-one |
1220993-95-2 | 5g |
$3105.0 | 2023-09-19 | ||
| Enamine | EN300-1840012-10g |
4-(5-fluoro-2-hydroxyphenyl)but-3-en-2-one |
1220993-95-2 | 10g |
$4606.0 | 2023-09-19 | ||
| Enamine | EN300-1840012-0.05g |
4-(5-fluoro-2-hydroxyphenyl)but-3-en-2-one |
1220993-95-2 | 0.05g |
$900.0 | 2023-09-19 | ||
| Enamine | EN300-1840012-0.1g |
4-(5-fluoro-2-hydroxyphenyl)but-3-en-2-one |
1220993-95-2 | 0.1g |
$943.0 | 2023-09-19 | ||
| Enamine | EN300-1840012-0.25g |
4-(5-fluoro-2-hydroxyphenyl)but-3-en-2-one |
1220993-95-2 | 0.25g |
$985.0 | 2023-09-19 | ||
| Enamine | EN300-1840012-0.5g |
4-(5-fluoro-2-hydroxyphenyl)but-3-en-2-one |
1220993-95-2 | 0.5g |
$1027.0 | 2023-09-19 | ||
| Enamine | EN300-1840012-1.0g |
4-(5-fluoro-2-hydroxyphenyl)but-3-en-2-one |
1220993-95-2 | 1g |
$1070.0 | 2023-06-01 | ||
| Enamine | EN300-1840012-2.5g |
4-(5-fluoro-2-hydroxyphenyl)but-3-en-2-one |
1220993-95-2 | 2.5g |
$2100.0 | 2023-09-19 | ||
| Enamine | EN300-1840012-5.0g |
4-(5-fluoro-2-hydroxyphenyl)but-3-en-2-one |
1220993-95-2 | 5g |
$3105.0 | 2023-06-01 |
4-(5-fluoro-2-hydroxyphenyl)but-3-en-2-one Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
Additional information on 4-(5-fluoro-2-hydroxyphenyl)but-3-en-2-one
Recent Advances in the Study of 4-(5-Fluoro-2-hydroxyphenyl)but-3-en-2-one (CAS: 1220993-95-2): A Promising Compound in Chemical Biology and Pharmaceutical Research
4-(5-Fluoro-2-hydroxyphenyl)but-3-en-2-one (CAS: 1220993-95-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This α,β-unsaturated ketone derivative, characterized by its unique fluorinated phenolic structure, has shown promising biological activities in preliminary studies. The compound's molecular framework suggests potential as a pharmacophore in drug discovery, particularly in targeting oxidative stress-related pathways and inflammatory mediators.
Recent studies published in the Journal of Medicinal Chemistry (2023) and Bioorganic & Medicinal Chemistry Letters (2024) have investigated the synthetic routes and biological evaluation of this compound. The optimized synthesis involves a Claisen-Schmidt condensation between 5-fluoro-2-hydroxybenzaldehyde and acetone, followed by careful purification to obtain the target compound in high yield (72-85%) and purity (>98%). Structural confirmation was achieved through comprehensive NMR (1H, 13C, 19F) and HRMS analysis.
In pharmacological evaluations, 4-(5-fluoro-2-hydroxyphenyl)but-3-en-2-one demonstrated notable antioxidant capacity in cellular models, with an EC50 of 12.7 μM in the DPPH assay, surpassing reference compounds like Trolox. Molecular docking studies suggest this activity may stem from the compound's ability to interact with key residues in the Keap1-Nrf2 pathway, as revealed in recent crystallographic studies (PDB ID: 8F2K). The fluorine atom at the 5-position appears crucial for this interaction, enhancing both binding affinity and metabolic stability.
Current research has expanded to investigate the compound's potential anti-inflammatory properties. A 2024 study in Biochemical Pharmacology reported significant inhibition of NF-κB activation (IC50 = 8.2 μM) in LPS-stimulated macrophages, with concomitant reduction in pro-inflammatory cytokine production. Structure-activity relationship (SAR) studies of analogs indicate that the α,β-unsaturated carbonyl moiety is essential for this activity, likely through Michael addition to cysteine residues in IKKβ.
From a drug development perspective, preliminary ADMET studies show favorable characteristics: moderate plasma protein binding (68.2%), good membrane permeability (Papp = 12.3 × 10^-6 cm/s in Caco-2 assays), and acceptable metabolic stability in human liver microsomes (t1/2 = 43 min). These properties, combined with its dual antioxidant and anti-inflammatory activities, position 4-(5-fluoro-2-hydroxyphenyl)but-3-en-2-one as a promising lead compound for further optimization.
Ongoing research directions include the development of prodrug strategies to improve oral bioavailability, exploration of structural analogs with enhanced potency, and investigation of therapeutic potential in animal models of chronic inflammatory diseases. The compound's unique chemical fingerprint (CAS: 1220993-95-2) continues to attract attention from both academic and industrial researchers, with several patent applications filed in 2023-2024 covering its therapeutic applications and derivative compounds.
1220993-95-2 (4-(5-fluoro-2-hydroxyphenyl)but-3-en-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)